Cas no 1259440-06-6 (4-(5-Bromo-3-nitropyridin-2-yl)-2,2-dimethylmorpholine)

4-(5-Bromo-3-nitropyridin-2-yl)-2,2-dimethylmorpholine structure
1259440-06-6 structure
Product Name:4-(5-Bromo-3-nitropyridin-2-yl)-2,2-dimethylmorpholine
CAS No:1259440-06-6
MF:C11H14BrN3O3
MW:316.151161670685
CID:2123643
Update Time:2023-08-04

4-(5-Bromo-3-nitropyridin-2-yl)-2,2-dimethylmorpholine Chemical and Physical Properties

Names and Identifiers

    • 4-(5-bromo-3-nitropyridin-2-yl)-2,2-dimethylmorpholine
    • JTXUCTLSKTYCKM-UHFFFAOYSA-N
    • 4-(5-Bromo-3-nitropyridin-2-yl)-2,2-dimethylmorpholine
    • Inchi: 1S/C11H14BrN3O3/c1-11(2)7-14(3-4-18-11)10-9(15(16)17)5-8(12)6-13-10/h5-6H,3-4,7H2,1-2H3
    • InChI Key: JTXUCTLSKTYCKM-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C(=C1)[N+](=O)[O-])N1CCOC(C)(C)C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 321
  • Topological Polar Surface Area: 71.2
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